Cas no 92593-14-1 (3-fluoroprop-2-enoic acid)

• Product Name: 3-fluoroprop-2-enoic acid
• CAS No: 92593-14-1
• MF: C₃H₃FO₂
• MW: 90.053124666214
• CID: 4327284
• PubChem ID: 10964411
• Update Time: 2025-06-14

3-fluoroprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-fluoro-, (E)-
• 2-Propenoic acid, 3-fluoro-, (E)- (9CI)
• 3-fluoroprop-2-enoic acid
• (E)-3-Fluoro-acrylic acid
• 92593-14-1
• (E)-3-Fluoroacrylic acid
• 3-Fluoroacrylic acid
• 32486-25-2
• AKOS006375904

• Inchi： 1S/C3H3FO2/c4-2-1-3(5)6/h1-2H,(H,5,6)/b2-1+
• InChI Key： VNBVGNOFNYFYIO-OWOJBTEDSA-N
• SMILES： C(O)(=O)/C=C/F

Computed Properties

• Exact Mass: 90.01170750Da
• Monoisotopic Mass: 90.01170750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 76.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives

Additional information on 3-fluoroprop-2-enoic acid

Recent Advances in the Study of 3-Fluoroprop-2-enoic Acid (CAS: 92593-14-1) and Its Applications in Chemical Biology and Medicine

3-Fluoroprop-2-enoic acid (CAS: 92593-14-1) is a fluorinated unsaturated carboxylic acid that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound serves as a valuable building block for the synthesis of various bioactive molecules, including enzyme inhibitors, prodrugs, and fluorinated analogs of natural products. Recent studies have explored its potential in drug discovery, particularly in the development of covalent inhibitors targeting cysteine proteases and other nucleophilic residues in proteins.

One of the key advantages of 3-fluoroprop-2-enoic acid lies in its ability to undergo Michael addition reactions with thiol groups, making it a promising candidate for the design of irreversible inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of covalent inhibitors for SARS-CoV-2 main protease (M^pro), showcasing its potential in antiviral drug development. The study reported that derivatives of 3-fluoroprop-2-enoic acid exhibited potent inhibitory activity against M^pro, with IC₅₀ values in the low micromolar range.

In addition to its role in covalent inhibition, 3-fluoroprop-2-enoic acid has been investigated for its use in bioorthogonal chemistry. A recent publication in Angewandte Chemie highlighted its application in the development of fluorogenic probes for detecting enzymatic activity in live cells. The researchers utilized the compound's reactive double bond to create turn-on fluorescence probes, enabling real-time monitoring of protease activity in complex biological systems.

Another emerging area of research involves the incorporation of 3-fluoroprop-2-enoic acid into peptide-based therapeutics. A 2024 study in Chemical Science reported the synthesis of fluorinated peptide analogs with enhanced metabolic stability and membrane permeability. The introduction of the fluoropropenoyl moiety was found to significantly improve the pharmacokinetic properties of these peptides, making them more suitable for in vivo applications.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-fluoroprop-2-enoic acid derivatives. Recent advances in flow chemistry and continuous manufacturing have addressed some of these issues, as demonstrated in a 2023 Organic Process Research & Development paper. The authors described an optimized continuous-flow protocol for the synthesis of 3-fluoroprop-2-enoic acid derivatives with improved yields and reduced purification steps.

Looking ahead, the unique properties of 3-fluoroprop-2-enoic acid (CAS: 92593-14-1) position it as a valuable tool in chemical biology and drug discovery. Future research directions may include its application in targeted protein degradation, the development of fluorinated biomaterials, and the design of novel imaging agents. As synthetic methodologies continue to advance, we can expect to see broader adoption of this versatile building block in both academic and industrial settings.